Cas no 49689-97-6 ((tert-butylsulfamoyl)amine)

(tert-butylsulfamoyl)amine structure
(tert-butylsulfamoyl)amine structure
Product Name:(tert-butylsulfamoyl)amine
CAS No:49689-97-6
MF:C4H12N2O2S
MW:152.215279579163
MDL:MFCD12755712
CID:2640372
PubChem ID:22912806
Update Time:2025-04-21

(tert-butylsulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

    • (tert-butylsulfamoyl)amine
    • Z300109060
    • 49689-97-6
    • 958-889-4
    • ZBA68997
    • SCHEMBL42072
    • 2-methyl-2-(sulfamoylamino)propane
    • AT20313
    • EN300-271174
    • HYIPUSUKAXTWME-UHFFFAOYSA-N
    • N-(tert-butyl)sulfamide
    • AKOS026733772
    • MDL: MFCD12755712
    • Inchi: 1S/C4H12N2O2S/c1-4(2,3)6-9(5,7)8/h6H,1-3H3,(H2,5,7,8)
    • InChI Key: HYIPUSUKAXTWME-UHFFFAOYSA-N
    • SMILES: S(N)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 152.06194880Da
  • Monoisotopic Mass: 152.06194880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 80.6Ų

(tert-butylsulfamoyl)amine Pricemore >>

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